Cas no 1171087-45-8 (1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole)

• Product Name: 1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole
• CAS No: 1171087-45-8
• MF: C₅H₅F₂N₃O₂
• MW: 177.108907461166
• MDL: MFCD09701584
• CID: 3159050
• PubChem ID: 25247699
• Update Time: 2025-04-21

1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-3-nitro-1H-pyrazole
• 1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole
• 1171087-45-8
• AKOS005168033
• AC3067
• EN300-231487
• MFCD09701584
• AS-76565
• AKOS015922544
• SY232312
• 1-(2,2-difluoroethyl)-3-nitro-pyrazole
• CS-0270815
• STK351955
• 1-(2,2-difluoroethyl)-3-nitropyrazole

• MDL： MFCD09701584
• Inchi： 1S/C5H5F2N3O2/c6-4(7)3-9-2-1-5(8-9)10(11)12/h1-2,4H,3H2
• InChI Key： QDAXGXKHQSRONN-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC([N+](=O)[O-])=N1)F

Computed Properties

• Exact Mass: 177.035
• Monoisotopic Mass: 177.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.2